Cas no 174305-83-0 (Phenol, 4-(1,1,3-trimethylhexyl)-)

• Product Name: Phenol, 4-(1,1,3-trimethylhexyl)-
• CAS No: 174305-83-0
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 1359212
• PubChem ID: 71353509
• Update Time: 2025-10-23

Phenol, 4-(1,1,3-trimethylhexyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,1,3-trimethylhexyl)-
• 4-(2,4-dimethylheptan-2-yl)phenol
• PHENOL,4-(1,1,3-TRIMETHYLHEXYL)-
• Phenol, 4-(1,1,3-Trimethylhexyl)
• AC9X091MTH
• F11760
• 4-(1,1,3-Trimethylhexyl)phenol
• DTXSID401339606
• Q27273864
• 4-(1,1,3-Trimethylhexyl)phenol, (+/-)-
• (+/-)-4-(1,1,3-Trimethylhexyl)phenol
• UNII-AC9X091MTH
• ZZUSILGUGUPOGP-UHFFFAOYSA-N
• 174305-83-0

• Inchi： 1S/C15H24O/c1-5-6-12(2)11-15(3,4)13-7-9-14(16)10-8-13/h7-10,12,16H,5-6,11H2,1-4H3
• InChI Key： ZZUSILGUGUPOGP-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C)CC(C)CCC

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Phenol, 4-(1,1,3-trimethylhexyl)-

Comprehensive Overview of Phenol, 4-(1,1,3-trimethylhexyl)- (CAS No. 174305-83-0)

Phenol, 4-(1,1,3-trimethylhexyl)- (CAS No. 174305-83-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This compound, often referred to by its systematic name or CAS number, has garnered significant attention in industrial and research settings due to its distinct properties. The phenol derivative features a branched alkyl group, enhancing its solubility and stability in various formulations. Researchers and manufacturers frequently explore its potential in high-performance materials, cosmetic additives, and specialty chemicals, aligning with current trends in sustainable and efficient chemical solutions.

In recent years, the demand for eco-friendly chemical alternatives has surged, driving interest in compounds like Phenol, 4-(1,1,3-trimethylhexyl)-. Its molecular structure allows for modifications that reduce environmental impact while maintaining efficacy. For instance, its application in biodegradable polymers and green solvents has been a focal point in academic studies. Additionally, the compound's compatibility with renewable resources makes it a candidate for sustainable manufacturing processes, addressing global concerns about carbon footprints and resource depletion.

The synthesis of Phenol, 4-(1,1,3-trimethylhexyl)- involves advanced organic chemistry techniques, often requiring precise control over reaction conditions. Its CAS No. 174305-83-0 serves as a critical identifier in regulatory and safety documentation, ensuring compliance with international standards. Industries leveraging this compound prioritize quality control and safety protocols, as its performance hinges on purity and consistency. Analytical methods such as HPLC and GC-MS are commonly employed to verify its specifications, reflecting the rigorous standards upheld in chemical production.

From a commercial perspective, Phenol, 4-(1,1,3-trimethylhexyl)- is valued for its role in high-value formulations. For example, it is utilized in personal care products as a stabilizing agent, where its low volatility and compatibility with other ingredients are advantageous. The cosmetics industry particularly benefits from its ability to enhance product longevity without compromising safety. Furthermore, its incorporation into industrial coatings and adhesives demonstrates its adaptability across diverse sectors, meeting the need for durable and efficient materials.

Emerging trends in nanotechnology and advanced materials have also spotlighted Phenol, 4-(1,1,3-trimethylhexyl)- as a potential building block for innovative applications. Its molecular architecture enables interactions at the nanoscale, opening doors to smart materials and functional surfaces. Researchers are investigating its use in drug delivery systems and sensors, capitalizing on its tunable properties. Such explorations align with the growing emphasis on precision chemistry and tailored solutions in scientific and industrial communities.

In conclusion, Phenol, 4-(1,1,3-trimethylhexyl)- (CAS No. 174305-83-0) stands as a testament to the intersection of chemistry and innovation. Its multifaceted applications, from sustainable manufacturing to cutting-edge research, underscore its relevance in modern science. As industries continue to prioritize efficiency and environmental responsibility, this compound is poised to play an increasingly pivotal role. Stakeholders are encouraged to stay abreast of developments surrounding this versatile chemical, as its potential continues to unfold in response to global challenges and technological advancements.